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Introduction

Thulium-doped fiber amplifiers (TDFAS) are crucial components in optical communication
systems, particularly for their amplification capabilities in the S-band (1460 nm to 1530 nm) and
the 2 um wavelength region.[1][2] Accurate characterization of a TDFA's performance is
paramount for system design and optimization. The two primary parameters for this
characterization are optical gain and noise figure (NF). The gain quantifies the amplification of
the optical signal, while the noise figure indicates the degradation of the signal-to-noise ratio
(SNR) as the signal passes through the amplifier.[3][4] This document provides detailed
protocols for measuring the gain and noise figure of TDFAS using established methodologies.

Key Performance Parameters

The performance of a TDFA is primarily evaluated based on its gain and noise figure. These
parameters are wavelength-dependent and are also influenced by the input signal power and
the pump laser characteristics.
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Parameter Description Typical Values for TDFAs

The ratio of the output signal
) power to the input signal
Gain (G) ) ] Up to 36 dBJ[1]
power, typically expressed in

decibels (dB).

A measure of the degradation
) ] of the signal-to-noise ratio as
Noise Figure (NF) ) ) N As low as 4.5 dBJ[1]
the signal is amplified, also

expressed in dB.

The spectral range over which
S-band (1460-1530 nm), 1810-

Operating Wavelength the TDFA provides effective
2050 nm[1][2][5]

amplification.

Measurement Methodologies

Two primary methods are widely used for characterizing the gain and noise figure of optical
amplifiers: the Y-factor method and the Gain method (also known as the cold noise method).

Y-Factor Method

The Y-factor method is a highly accurate technique that utilizes a calibrated noise source to
determine the noise figure and gain of the device under test (DUT).[6][7]

Logical Workflow for Y-Factor Method
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Caption: Workflow for TDFA Gain and Noise Figure Measurement using the Y-Factor Method.

Experimental Protocol:
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o System Calibration (Second-Stage Correction):

o Connect the calibrated broadband noise source directly to the input of the Optical
Spectrum Analyzer (OSA).

o Measure the noise power with the noise source turned ON (hot state) and OFF (cold
state).

o The OSA's internal software or external control software uses these measurements to
calculate and store the noise figure of the measurement system itself. This calibration step
is crucial to remove the noise contribution of the analyzer from the final DUT
measurement.[8]

e TDFA Measurement:

o Insert the TDFA between the noise source and the OSA. The output of the noise source is
connected to the input of the TDFA, and the output of the TDFA is connected to the input
of the OSA.

o Set the desired operating parameters for the TDFA (e.g., pump power, pump wavelength).
o Measure the output noise power from the TDFA with the noise source ON and OFF.
o The ratio of these two power levels is the Y-factor.

e Calculation:

o The gain and noise figure of the TDFA are then calculated using the measured Y-factor
and the known Excess Noise Ratio (ENR) of the calibrated noise source. The ENR data is
typically provided by the manufacturer of the noise source. The formulas used for
calculation are:

» Noise Factor (F): F=ENR /(Y - 1)
» Noise Figure (NF): NF (dB) = 10 * log10(F)

» Gain (G): The gain can also be derived from the Y-factor measurements and the
calibrated noise power of the OSA.
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Gain Method (Cold Noise Method)

The gain method is a simpler technique that does not require a calibrated noise source. It is
particularly useful when a noise source is unavailable.[9][10]

Experimental Workflow for Gain Method
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Caption: Workflow for TDFA Gain and Noise Figure Measurement using the Gain Method.

Experimental Protocol:

¢ Gain Measurement:

[¢]

Connect a tunable laser source to the input of the TDFA.

[e]

Connect the output of the TDFA to an optical power meter or an OSA.

o

Set the laser to the desired wavelength and input power level.

[¢]

Measure the input power (Pin) to the TDFA.

[¢]

Measure the output power (Pout) from the TDFA.

[e]

Calculate the gain: G = Pout / Pin. In dB, G(dB) = 10 * log10(Pout/Pin).

* Noise Figure Measurement:
o Terminate the input of the TDFA with a 50Q load to ensure no input signal.
o Connect the output of the TDFA to an OSA.

o Measure the Amplified Spontaneous Emission (ASE) power spectral density (P_ASE) at
the output of the TDFA.

o The noise figure is calculated using the measured gain and the ASE power. The formula
is:

= Noise Figure (NF): NF (dB) = P_ASE(dBm/Hz) - G(dB) - (-174 dBm/Hz)
» The term -174 dBm/Hz represents the thermal noise floor at room temperature.

Data Presentation

The measured gain and noise figure should be recorded for a range of wavelengths across the
TDFA's operating band. Presenting this data in a table and a graph allows for easy analysis
and comparison.
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Table 1: TDFA Gain and Noise Figure vs. Wavelength

Wavelength Input Power Pump Power . Noise Figure
(nm) (dBm) (mW) Gain (dB) (dB)

1850 -20 500 325 4.8

1875 -20 500 34.2 4.6

1900 -20 500 35.8 4.5

1925 -20 500 35.1 4.7

1950 -20 500 33.9 5.0

Conclusion

The Y-factor and Gain methods are both effective for characterizing the gain and noise figure of
TDFAs. The Y-factor method generally provides higher accuracy due to the use of a calibrated
noise source and its ability to account for the noise of the measurement system. The Gain
method, while simpler to implement, can be a reliable alternative when a calibrated noise
source is not available. Careful execution of these protocols will ensure accurate and
repeatable measurements, which are essential for the successful integration of TDFASs into
optical communication systems and other applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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